Cas no 1005297-46-0 (2-{6-ethyl-5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{6-ethyl-5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(3-methoxyphenyl)acetamide
• CAS No: 1005297-46-0
• MF: C₂₀H₂₂N₄O₅
• MW: 398.412484645844
• CID: 6144340
• PubChem ID: 18567231
• Update Time: 2024-01-14

2-{6-ethyl-5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-ethyl-5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(3-methoxyphenyl)acetamide
• 2-(6-ethyl-5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(3-methoxyphenyl)acetamide
• F2094-0160
• AKOS021822596
• 2-(6-ethyl-5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(3-methoxyphenyl)acetamide
• 1005297-46-0

• Inchi： 1S/C20H22N4O5/c1-5-12-10-21-18-16(17(12)29-4)19(26)24(20(27)23(18)2)11-15(25)22-13-7-6-8-14(9-13)28-3/h6-10H,5,11H2,1-4H3,(H,22,25)
• InChI Key： IBLCBGUNODNIGU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=C2C=1C(N(CC(NC1C=CC=C(C=1)OC)=O)C(N2C)=O)=O)CC

Computed Properties

• Exact Mass: 398.15901982g/mol
• Monoisotopic Mass: 398.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines